2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole

• Molecular Formula: C16H9BrClN3S
• Molecular Weight: 390.7 g/mol
• IUPAC Name: 2-(4-bromophenyl)-6-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
• InChI: InChI=1S/C16H9BrClN3S/c17-12-5-1-11(2-6-12)15-19-16-21(20-15)14(9-22-16)10-3-7-13(18)8-4-10/h1-9H
• InChI Key: LCTSCTAXVTXTKT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CSC3=NC(=NN23)C4=CC=C(C=C4)Br)Cl

Description

2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole is a chemical compound that has gained significant attention in the scientific community due to its potential use in drug development. This compound belongs to the class of thiazolo triazole derivatives and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole involves the inhibition of tubulin polymerization, which is essential for cell division. The compound binds to the colchicine binding site on tubulin, thereby preventing the formation of microtubules. This leads to the disruption of the cytoskeleton and ultimately, cell death.
Biochemical and Physiological Effects:
The compound has been shown to induce apoptosis in cancer cells by activating the intrinsic pathway. It also inhibits the migration and invasion of cancer cells, thereby preventing metastasis. In addition, 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of glutathione, thereby protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole in lab experiments is its high potency and selectivity towards cancer cells. However, the compound is highly insoluble in water, which makes it difficult to administer in vivo. In addition, the compound has shown some toxicity towards normal cells, which may limit its use in clinical settings.

Future Directions

1. Further studies are needed to explore the potential of 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole as a treatment for neurodegenerative diseases.
2. The development of more efficient synthesis methods for the compound to improve its solubility and bioavailability.
3. Investigation of the compound's potential as a radiosensitizer in cancer therapy.
4. Exploration of the compound's mechanism of action in more detail to identify potential drug targets.
5. Investigation of the compound's potential as a therapeutic agent in other diseases such as diabetes and inflammation.
In conclusion, 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has shown promising results in various research studies and has the potential to be used as a therapeutic agent in the treatment of cancer and neurodegenerative diseases. However, further research is needed to explore its mechanism of action and potential as a therapeutic agent in other diseases.

Synthesis Methods

The synthesis of 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole involves the reaction between 4-bromoaniline and 4-chlorobenzaldehyde in the presence of a base. The resulting product is then treated with thiosemicarbazide and triethylorthoformate to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential use as an anti-cancer agent. Several research studies have shown that 2-(4-Bromophenyl)-6-(4-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole exhibits significant cytotoxicity against various cancer cell lines, including lung, breast, and colon cancer cells. In addition, the compound has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.